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Compound of Interest

Compound Name: Liarozole

CAS No.: 171849-18-6

Cat. No.: B15543429

Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Liarozole

For researchers, scientists, and drug development professionals, a thorough understanding of

a compound's physicochemical properties is fundamental to its application in research and

development. This guide provides a comprehensive overview of the core physicochemical

properties of Liarozole, an imidazole-based inhibitor of retinoic acid metabolism.

Chemical and Physical Properties
Liarozole is an orally active retinoic acid metabolism-blocking agent (RAMBA).[1] Its primary

mechanism involves the inhibition of cytochrome P450 (CYP) enzymes, leading to a

modulation of endogenous retinoic acid levels.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15543429#bc-rfq
https://www.benchchem.com/product/b15543429/docs?utm_src=pdf-body#physicochemical-properties-of-liarozole-for-research
https://www.benchchem.com/product/b15543429/docs?utm_src=pdf-body#physicochemical-properties-of-liarozole-for-research
https://www.benchchem.com/product/b15543429/docs?utm_src=pdf-body#physicochemical-properties-of-liarozole-for-research
https://www.medchemexpress.com/liarozole.html
https://www.benchchem.com/pdf/The_Pharmacokinetics_and_Pharmacodynamics_of_Liarozole_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₇H₁₃ClN₄ [3][4][5]

Molecular Weight 308.77 g/mol

CAS Number 115575-11-6

Appearance Off-white to light yellow solid

Solubility
The solubility of Liarozole is highly dependent on the solvent and its salt form.

Solvent Solubility Source

DMSO 55 mg/mL to >250 mg/mL

Water
Soluble (as dihydrochloride

salt)

For in vitro experiments, it is common to prepare a concentrated stock solution in DMSO (e.g.,

10 mM). When diluting into aqueous cell culture media, it is recommended to perform a serial

dilution and pre-warm both the stock solution and the media to 37°C to prevent precipitation.

Melting Point and pKa
Property Value Source

Melting Point 108.2 °C

241.62 °C

pKa
Not readily available in cited

literature.

Note: The discrepancy in melting point values may be due to different salt forms or

experimental conditions.
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Mechanism of Action: Signaling Pathway
Liarozole's primary pharmacodynamic effect is the inhibition of the metabolic clearance of all-

trans-retinoic acid (atRA). As a potent inhibitor of CYP26A1, Liarozole blocks the 4-

hydroxylation of atRA, a key catabolic step. This leads to an increase in the endogenous

concentrations of atRA, amplifying retinoid signaling pathways. This "retinoid-sparing" effect is

central to its therapeutic potential. Liarozole has also been shown to inhibit other CYP

isoforms, including CYP3A4 and CYP2C8.
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Liarozole inhibits CYP26A1, increasing atRA levels and retinoid signaling.

Experimental Protocols
Solubility Determination (Shake-Flask Method)
The shake-flask method is a widely used and reliable technique for determining the

thermodynamic solubility of a compound.
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Start

Add excess Liarozole to buffer
(e.g., pH 1.2-6.8) in a flask

Agitate at constant temperature
(e.g., 37°C) until equilibrium

Separate solid and liquid phases
(centrifugation or filtration)

Analyze the supernatant
(e.g., via HPLC)

Determine Liarozole concentration

End
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Workflow for the shake-flask solubility determination method.

Methodology:

Preparation: Add an excess amount of solid Liarozole to a flask containing a buffer solution

of a specific pH (e.g., within the physiological range of 1.2-6.8). It's crucial to add enough

compound to ensure a saturated solution remains in equilibrium with the undissolved solid.

Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 37 ± 1 °C) for

a sufficient period to reach equilibrium. Preliminary tests are often conducted to determine

the necessary agitation time.
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Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This is typically achieved through centrifugation or filtration.

Analysis: Accurately measure the concentration of Liarozole in the clear supernatant. A

validated, stability-indicating analytical method, such as High-Performance Liquid

Chromatography (HPLC), is recommended to distinguish the active ingredient from any

potential degradation products.

Data Recording: The determined concentration represents the equilibrium solubility of

Liarozole at that specific pH and temperature.

Melting Point Determination (Capillary Method)
This method is a standard procedure for determining the melting point of a crystalline solid.
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Start

Pack a small amount of dry,
powdered Liarozole into a capillary tube

Place the capillary tube
into the melting point apparatus

Heat rapidly to determine
an approximate melting range

Allow apparatus to cool

Heat slowly (1-2°C/min)
through the approximate range

Record the temperature range from
the start of melting to complete liquefaction

End
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Workflow for capillary melting point determination.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Liarozole is packed into a thin-

walled capillary tube to a height of about 3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

or Thiele tube).
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Approximate Determination: A rapid heating of the sample is performed to quickly determine

an approximate melting range. This saves time in the subsequent, more precise

measurement.

Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated

slowly, with the temperature increasing at a rate of no more than 2°C per minute as it

approaches the previously determined approximate melting point.

Observation and Recording: The temperature at which the solid first begins to melt and the

temperature at which the entire sample becomes a clear liquid are recorded. This provides

the melting point range. A pure compound typically has a sharp melting range of 0.5-1.0°C.

pKa Determination (Potentiometric Titration)
Potentiometric titration is a highly accurate and common method for determining the pKa of

ionizable compounds.

Methodology:

Solution Preparation: Dissolve a precise amount of Liarozole in a suitable solvent. For

poorly water-soluble compounds, a co-solvent system (e.g., methanol-water) may be used.

The final concentration should be sufficient for accurate measurement (e.g., 1 mM).

Titration Setup: Place the solution in a reaction vessel with a magnetic stirrer and immerse a

calibrated pH electrode.

Titration: Gradually add a standardized titrant (e.g., 0.1 M NaOH for an acidic compound or

0.1 M HCl for a basic compound) to the solution.

Data Collection: Record the pH of the solution after each incremental addition of the titrant,

allowing the reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from

the inflection point of the resulting sigmoid curve. Specifically, at the half-equivalence point,

the pH is numerically equal to the pKa. To ensure accuracy, multiple titrations should be

performed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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